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Compound of Interest

Compound Name:
Methyl 2-(3-

aminophenoxy)acetate

Cat. No.: B3106341 Get Quote

For researchers and professionals in the field of drug development and chemical synthesis, a

precise understanding of a compound's fundamental properties is paramount. This technical

brief provides the core physicochemical data for Methyl 2-(3-aminophenoxy)acetate, a

molecule of interest in various research applications.

Core Molecular Data
The essential molecular characteristics of Methyl 2-(3-aminophenoxy)acetate are

summarized below. This data serves as a foundational reference for experimental design,

stoichiometric calculations, and analytical interpretations.

Property Value

Molecular Formula C₉H₁₁NO₃[1][2]

Molecular Weight 181.19 g/mol [1][2]

Monoisotopic Mass 181.0739 Da[3]

It is important to note that while extensive experimental protocols and signaling pathways are

critical components of comprehensive drug development whitepapers, they are not applicable

to the fundamental physicochemical properties of a single, well-defined chemical entity like

Methyl 2-(3-aminophenoxy)acetate. The determination of molecular weight and formula is
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typically achieved through standard analytical techniques such as mass spectrometry and

elemental analysis, which are routine procedures rather than complex experimental workflows

requiring detailed protocols in this context.

Below is a logical diagram illustrating the direct relationship between the compound and its key

molecular identifiers.
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Fig. 1: Relationship between Compound and Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 2-(3-aminophenoxy)acetate | C9H11NO3 | CID 10678961 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemscene.com [chemscene.com]

3. pubchemlite.lcsb.uni.lu [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Unveiling the Physicochemical Properties of Methyl 2-
(3-aminophenoxy)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3106341#methyl-2-3-aminophenoxy-acetate-
molecular-weight-and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b3106341?utm_src=pdf-body-img
https://www.benchchem.com/product/b3106341?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_3-aminophenoxy_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-_3-aminophenoxy_acetate
https://www.chemscene.com/158196-47-5.html
https://pubchemlite.lcsb.uni.lu/e/compound/10678961
https://www.benchchem.com/product/b3106341#methyl-2-3-aminophenoxy-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b3106341#methyl-2-3-aminophenoxy-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b3106341#methyl-2-3-aminophenoxy-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b3106341#methyl-2-3-aminophenoxy-acetate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3106341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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